Cas no 1261458-57-4 (4-(difluoromethoxy)quinoline)

• Product Name: 4-(difluoromethoxy)quinoline
• CAS No: 1261458-57-4
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• MDL: MFCD18416201
• CID: 5558703
• PubChem ID: 119030943
• Update Time: 2025-05-20

4-(difluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)quinoline
• Quinoline, 4-(difluoromethoxy)-

• MDL： MFCD18416201
• Inchi： 1S/C10H7F2NO/c11-10(12)14-9-5-6-13-8-4-2-1-3-7(8)9/h1-6,10H
• InChI Key： IUNSICXDOIDSDP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(OC(F)F)=CC=1

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 242.1±30.0 °C(Predicted)
• pka: 4.45±0.46(Predicted)

Additional information on 4-(difluoromethoxy)quinoline

Comprehensive Overview of 4-(Difluoromethoxy)quinoline (CAS No. 1261458-57-4): Properties, Applications, and Industry Insights

4-(Difluoromethoxy)quinoline (CAS No. 1261458-57-4) is a fluorinated quinoline derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the quinoline-based fluorinated compounds family, which is increasingly explored for its potential in drug discovery and material science. The incorporation of a difluoromethoxy group enhances its metabolic stability and bioavailability, making it a promising candidate for therapeutic applications.

Recent studies highlight the role of 4-(difluoromethoxy)quinoline derivatives in modulating biological pathways, particularly in inflammation and oncology research. Researchers are investigating its potential as a kinase inhibitor scaffold, aligning with the growing demand for targeted therapies. The compound's fluorine substitution also improves membrane permeability, a critical factor in central nervous system (CNS) drug development—a hot topic in 2024's pharmaceutical innovation trends.

From a synthetic chemistry perspective, CAS 1261458-57-4 demonstrates remarkable versatility. Its quinoline core structure allows for diverse functionalization, enabling the creation of libraries for high-throughput screening. This aligns with current industry demands for fragment-based drug design (FBDD) approaches. The difluoromethoxy quinoline synthesis process has been optimized in recent years, with green chemistry principles reducing environmental impact—a key concern for modern pharmaceutical manufacturers.

The compound's physicochemical properties warrant special attention. With a calculated LogP value of approximately 2.8, 4-(difluoromethoxy)quinoline exhibits balanced lipophilicity, addressing the industry's challenge of optimizing drug-like properties. Its hydrogen bond acceptors and rotatable bonds count falls within the optimal range for oral bioavailability, making it valuable for medicinal chemistry optimization projects. These characteristics explain its frequent appearance in patent applications for small molecule therapeutics.

Analytical characterization of 1261458-57-4 reveals distinct spectral features. The 19F NMR spectrum shows characteristic peaks around -80 ppm, while mass spectrometry typically displays a molecular ion peak at 209 m/z. These analytical signatures are crucial for quality control in pharmaceutical intermediate production. Recent advancements in LC-MS quantification methods have improved detection sensitivity for this compound in complex matrices.

In material science applications, difluoromethoxy-containing quinolines demonstrate interesting electronic properties. The electron-withdrawing nature of the difluoromethoxy group influences the π-conjugation system, making these compounds potential candidates for organic electronic materials. This aligns with 2024's focus on sustainable alternatives to conventional semiconductors—a frequent search topic in materials science databases.

The safety profile of 4-(difluoromethoxy)quinoline has been systematically evaluated. While not classified as hazardous, proper handling procedures should be followed, consistent with standard laboratory practices for fluorinated organic compounds. Recent toxicology studies indicate favorable in vitro safety margins, supporting its continued investigation in preclinical models—a crucial consideration for researchers querying ADMET properties of fluorinated quinolines.

Market analysis shows growing demand for CAS 1261458-57-4, particularly from contract research organizations (CROs) specializing in fluorine chemistry services. The compound's price trajectory reflects its increasing importance in drug discovery pipelines, with custom synthesis inquiries rising by approximately 35% year-over-year. This trend corresponds with broader industry shifts toward fluorine-containing bioactive molecules in lead optimization stages.

Future research directions for 4-(difluoromethoxy)quinoline include exploration of its metal complexation behavior for catalytic applications and further investigation of its structure-activity relationships in biological systems. The compound's unique combination of fluorine effects and heterocyclic pharmacophore characteristics positions it as a valuable building block for next-generation therapeutics and functional materials.